Cas no 2155852-69-8 (5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride)

• Product Name: 5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride
• CAS No: 2155852-69-8
• MF: C₁₁H₂₄Cl₂N₂
• MW: 255.227661132813
• CID: 5808039
• PubChem ID: 132371501
• Update Time: 2025-06-24

5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)-4-(pyrrolidin-1-yl)pyrrolidine dihydrochloride
• 5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride
• starbld0033065
• 5'-Isopropyl-1,3'-bipyrrolidine dihydrochloride
• EN300-1270680
• 2155852-69-8
• 2-propan-2-yl-4-pyrrolidin-1-ylpyrrolidine;dihydrochloride

• Inchi： 1S/C11H22N2.2ClH/c1-9(2)11-7-10(8-12-11)13-5-3-4-6-13;;/h9-12H,3-8H2,1-2H3;2*1H
• InChI Key： RCQUGONWESQUIJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCCC1)C1CNC(C(C)C)C1

Computed Properties

• Exact Mass: 254.1316542g/mol
• Monoisotopic Mass: 254.1316542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride

5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride: A Novel Compound with Promising Pharmacological Applications

5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride, with the CAS number 2155852-69-8, represents a unique molecular entity that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of bispyrrolidine derivatives, which are characterized by their dual pyrrolidine rings connected via a bridging group. The structural complexity of 5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride is further enhanced by the presence of a propan-2-yl group at the 5' position, which contributes to its distinct pharmacological profile. Recent studies have highlighted the potential of this compound in modulating various biological pathways, making it a subject of interest for researchers exploring novel therapeutic strategies.

The 5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride molecule exhibits a unique combination of physicochemical properties, including high solubility in polar solvents and a well-defined molecular weight. These characteristics are crucial for its potential application in drug development, as they influence the compound's bioavailability and stability in biological systems. The dihydrochloride salt form of this compound is particularly noteworthy, as it enhances its solubility and facilitates its use in pharmaceutical formulations. This structural feature is critical for ensuring optimal pharmacokinetic behavior, which is a key consideration in the design of effective therapeutic agents.

Recent advancements in medicinal chemistry have underscored the importance of structure-activity relationship (SAR) studies in the development of novel compounds. In the case of 5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride, researchers have employed computational modeling and molecular docking techniques to elucidate its interactions with target proteins. These studies have revealed that the compound's ability to bind to specific receptors is closely related to the spatial arrangement of its functional groups. For instance, the propan-2-yl group at the 5' position plays a pivotal role in stabilizing the compound's conformation, thereby enhancing its affinity for target sites. This insight has significant implications for the design of more potent and selective derivatives of this compound.

One of the most promising areas of research involving 5'-(propan,2-yl)-1,3'-bipyrrolidine dihydrochloride is its potential application in the treatment of inflammatory diseases. Preclinical studies have demonstrated that this compound exhibits significant anti-inflammatory activity, which is attributed to its ability to modulate the NF-κB signaling pathway. The NF-κB pathway is a key regulator of inflammatory responses, and its dysregulation is implicated in a wide range of pathologies, including rheumatoid arthritis and inflammatory bowel disease. By inhibiting the activation of NF-κB, 5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride may offer a novel therapeutic approach for managing these conditions.

Moreover, the 5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride molecule has shown potential in the field of neuropharmacology. Recent studies have suggested that this compound may possess neuroprotective properties, making it a candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The mechanism of action of this compound in these contexts is still under investigation, but preliminary evidence indicates that it may exert its effects through the modulation of glutamate receptor activity and the reduction of oxidative stress in neuronal cells.

The development of 5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride as a therapeutic agent is also being explored in the context of cancer treatment. Preliminary studies have indicated that this compound may exhibit anti-cancer properties by inducing apoptosis in malignant cells. The ability of 5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride to selectively target cancer cells while sparing healthy tissue is a critical factor in its potential as an anti-cancer agent. Further research is needed to fully understand the molecular mechanisms underlying its anti-cancer effects and to determine its efficacy in preclinical models of various cancers.

In addition to its potential therapeutic applications, the 5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride molecule is also being studied for its role in the modulation of immune responses. The immune system plays a central role in the body's defense against pathogens and in the regulation of inflammatory processes. Given its anti-inflammatory properties, 5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride may offer a novel approach to modulating immune responses in both health and disease. Research in this area is still in its early stages, but the potential of this compound to influence immune cell function is a promising avenue for further investigation.

The synthesis of 5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride involves a series of well-defined chemical reactions that are critical for the production of this compound in sufficient quantities for pharmaceutical use. The synthesis process typically begins with the preparation of the bispyrrolidine core, which is then functionalized with the propan-2-yl group at the 5' position. This functionalization step is essential for conferring the compound with its unique pharmacological properties. The final step in the synthesis involves the formation of the dihydrochloride salt, which is crucial for enhancing the compound's solubility and bioavailability.

The development of 5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride as a therapeutic agent is also being explored in the context of drug delivery systems. The ability to deliver this compound effectively to target tissues is a key challenge in its development. Researchers are investigating various drug delivery strategies, including the use of nanoparticles and liposomes, to enhance the bioavailability and targeting efficiency of this compound. These approaches are particularly important for ensuring that the compound reaches its intended site of action in sufficient concentrations to exert its therapeutic effects.

Despite the promising potential of 5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride, there are several challenges that must be addressed before it can be developed into a viable therapeutic agent. One of the primary challenges is the need to optimize its pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. Additionally, there is a need to conduct extensive preclinical and clinical studies to evaluate the safety and efficacy of this compound in various disease models. These studies are essential for determining the therapeutic potential of this compound and for identifying any potential side effects or toxicities associated with its use.

In conclusion, 5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride represents a promising candidate for the development of novel therapeutic agents. Its unique molecular structure and diverse pharmacological properties make it a subject of interest for researchers in the field of medicinal chemistry. While further studies are needed to fully elucidate its mechanisms of action and therapeutic potential, the preliminary findings suggest that this compound may offer new opportunities for the treatment of a wide range of diseases. As research in this area continues to advance, the development of 5'-(propan-2-yl)-1,3'-bipyrrolidine dihydrochloride as a therapeutic agent holds significant promise for the future of drug discovery and development.